molecular formula C8H16O2Si B8606708 Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl- CAS No. 136280-05-2

Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl-

Cat. No. B8606708
M. Wt: 172.30 g/mol
InChI Key: BPEVXPRYOPHOAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl- is a useful research compound. Its molecular formula is C8H16O2Si and its molecular weight is 172.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

136280-05-2

Product Name

Silane, [(3,6-dihydro-2H-pyran-4-yl)oxy]trimethyl-

Molecular Formula

C8H16O2Si

Molecular Weight

172.30 g/mol

IUPAC Name

3,6-dihydro-2H-pyran-4-yloxy(trimethyl)silane

InChI

InChI=1S/C8H16O2Si/c1-11(2,3)10-8-4-6-9-7-5-8/h4H,5-7H2,1-3H3

InChI Key

BPEVXPRYOPHOAH-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)OC1=CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flame-dried sealed tube was added DMF (3 ml) and triethylamine (3.34 ml, 23.97 mmol), followed by tetrahydro-4H-pyran-4-one (0.923 ml, 9.99 mmol) and TMS-Cl (1.532 ml, 11.99 mmol). The mixture was heated at 140° C. for 16 hours, allowed to cool to room temperature, diluted with pentane and decanted into ice cooled saturated sodium bicarbonate and extracted with pentane (50 ml×3). The combined pentane layers were washed with brine and dried over sodium sulfate, filtered and concentrated to give 1.0 g of the product as a liquid (5.80 mmol, yield 58.1%). 1H NMR (400 MHz, CDCl3) δ (ppm) 4.63-4.61 (m, 1H), 3.95-3.93 (m, 2H), 3.60-3.58 (m, 2H), 1.94-1.90 (m, 2H), 0.01 (b, 9H).
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
3.34 mL
Type
reactant
Reaction Step One
Quantity
0.923 mL
Type
reactant
Reaction Step Two
Quantity
1.532 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
58.1%

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